2-Methyl-1-[4-(phenoxymethyl)piperidin-1-yl]propan-2-ol

• IUPAC Name: 2-methyl-1-[4-(phenoxymethyl)piperidin-1-yl]propan-2-ol
• InChI: InChI=1S/C16H25NO2/c1-16(2,18)13-17-10-8-14(9-11-17)12-19-15-6-4-3-5-7-15/h3-7,14,18H,8-13H2,1-2H3
• InChI Key: TUMBNWIRTDQNPR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN1CCC(CC1)COC2=CC=CC=C2)O
• Molecular Formula: C16H25NO2
• Molecular Weight: 263.37 g/mol

Description

2-Methyl-1-[4-(phenoxymethyl)piperidin-1-yl]propan-2-ol, also known as MPMP, is a chemical compound that has been widely used in scientific research. MPMP is a selective ligand for the sigma-1 receptor, which is a protein that is found in various tissues and is involved in many physiological processes.

Mechanism of Action

2-Methyl-1-[4-(phenoxymethyl)piperidin-1-yl]propan-2-ol binds selectively to the sigma-1 receptor, which is a transmembrane protein that is found in various tissues. The sigma-1 receptor is involved in many physiological processes, including neurotransmission, ion channel regulation, and cell survival. This compound modulates the activity of the sigma-1 receptor, leading to various biological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including modulation of neurotransmitter release, regulation of ion channels, and modulation of cell survival. This compound has also been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

2-Methyl-1-[4-(phenoxymethyl)piperidin-1-yl]propan-2-ol is a useful tool for studying the sigma-1 receptor and its role in various physiological processes. It has high selectivity and affinity for the sigma-1 receptor, making it a valuable ligand for drug development. However, this compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are many future directions for research on 2-Methyl-1-[4-(phenoxymethyl)piperidin-1-yl]propan-2-ol and the sigma-1 receptor. One direction is the development of new drugs that target the sigma-1 receptor for the treatment of various diseases, including neurodegenerative diseases, cancer, and pain. Another direction is the study of the role of the sigma-1 receptor in various physiological processes, including neurotransmission, ion channel regulation, and cell survival. Finally, there is a need for further research on the pharmacokinetics and toxicity of this compound and other sigma-1 receptor ligands.

Synthesis Methods

2-Methyl-1-[4-(phenoxymethyl)piperidin-1-yl]propan-2-ol can be synthesized by reacting 4-(phenoxymethyl)piperidine with 2-methyl-2-propanol in the presence of a strong acid catalyst. The reaction proceeds via an SN1 mechanism, and the product is obtained by distillation and recrystallization.

Scientific Research Applications

2-Methyl-1-[4-(phenoxymethyl)piperidin-1-yl]propan-2-ol has been used in various scientific research studies, including neuroscience, pharmacology, and medicinal chemistry. It has been used as a tool to study the sigma-1 receptor and its role in various physiological processes. This compound has also been used as a ligand to develop new drugs for the treatment of various diseases.